N-[[4-(4-bromophenyl)-5-phenacylsulfanyl-1,2,4-triazol-3-yl]methyl]-2-chloro-6-fluorobenzamide

• IUPAC Name: N-[[4-(4-bromophenyl)-5-phenacylsulfanyl-1,2,4-triazol-3-yl]methyl]-2-chloro-6-fluorobenzamide
• InChI: InChI=1S/C24H17BrClFN4O2S/c25-16-9-11-17(12-10-16)31-21(13-28-23(33)22-18(26)7-4-8-19(22)27)29-30-24(31)34-14-20(32)15-5-2-1-3-6-15/h1-12H,13-14H2,(H,28,33)
• InChI Key: CJNJVVJHQAMGAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)CNC(=O)C4=C(C=CC=C4Cl)F
• Molecular Formula: C24H17BrClFN4O2S
• Molecular Weight: 559.8 g/mol

Description

The compound “N-[[4-(4-bromophenyl)-5-phenacylsulfanyl-1,2,4-triazol-3-yl]methyl]-2-chloro-6-fluorobenzamide” is a synthetic derivative that has been studied for its pharmacological activities. It belongs to a class of compounds that have been synthesized to combat antimicrobial and anticancer drug resistance.

Synthesis Analysis

The synthesis of similar compounds involves the use of physicochemical properties and spectroanalytical data (NMR, IR and elemental) for confirmation of the molecular structures. The exact synthesis process for this specific compound is not detailed in the available resources.

Scientific Research Applications

Antitumor Properties

1,2,4-Triazole derivatives, sharing structural similarities with N-[[4-(4-bromophenyl)-5-phenacylsulfanyl-1,2,4-triazol-3-yl]methyl]-2-chloro-6-fluorobenzamide, have been synthesized and studied for their antitumor activities. These compounds have exhibited in vitro antitumor activity against a range of cancer cell lines, including leukemia, non-small cell lung cancer, melanoma, ovarian cancer, prostate cancer, and breast cancer. Specific derivatives have shown promising antiproliferative activity, underscoring the potential of this chemical framework for developing new cancer therapies (Bhat et al., 2009).

Antimicrobial and Antifungal Applications

Compounds structurally related to N-[[4-(4-bromophenyl)-5-phenacylsulfanyl-1,2,4-triazol-3-yl]methyl]-2-chloro-6-fluorobenzamide have demonstrated antimicrobial and antifungal activities. For instance, certain benzoxazole derivatives have been effective against Candida strains, displaying modes of action that include perturbation of sterol content, inhibition of efflux pumps, and mitochondrial respiration impairment. These findings suggest potential applications in treating fungal infections and exploring new antimicrobial agents (Staniszewska et al., 2021).

Synthesis and Characterization of Novel Derivatives

The chemical scaffolding of N-[[4-(4-bromophenyl)-5-phenacylsulfanyl-1,2,4-triazol-3-yl]methyl]-2-chloro-6-fluorobenzamide is amenable to various synthetic modifications, leading to novel derivatives with potential biological activities and unique physical properties. Research has focused on synthesizing and characterizing new molecules, exploring their spectroscopic properties, and evaluating their biological activities. These efforts contribute to the development of new materials and pharmaceuticals with tailored properties for specific applications (Desai et al., 2013).